SIC5-6

• Molecular Formula: C27H24IN3O2S
• Molecular Weight: 581.5 g/mol
• InChI: InChI=1S/C27H24IN3O2S/c28-19-9-11-20(12-10-19)34(32,33)31-15-13-27(14-16-31,23-17-29-25-7-3-1-5-21(23)25)24-18-30-26-8-4-2-6-22(24)26/h1-12,17-18,29-30H,13-16H2
• InChIKey: JRVKJWXBSOQUOI-UHFFFAOYSA-N

Separase research is often confounded by non-selective inhibitors with off-target effects on FoxM1 or apoptosis pathways. SIC5-6 solves this with validated selectivity. - Selectivity: Spares caspase-1 vs. Sepin-1 (IC50 14.8 µM, off-target on FoxM1) - In vivo ready: Solubility ≥2.5 mg/mL in 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline - Quality: ≥98% purity, batch-to-batch consistent, direct use in xenograft/PDX models

SIC5-6: A Selective Separase Inhibitor

SIC5-6 (CAS 2410846-16-9), chemically designated as 3,3'-(1-(4-Iodophenylsulfonyl)piperidine-4,4-diyl)bis(1H-indole), is a synthetic small-molecule inhibitor of the cysteine protease separase . Discovered through a high-throughput screening campaign that identified a series of Separase Inhibiting Compounds (SICs), SIC5-6 emerged as an optimized derivative of the initial hit SIC5, demonstrating enhanced cellular activity . Separase is a critical enzyme that triggers chromosome segregation during mitosis and meiosis by cleaving the cohesin complex, and its overexpression is strongly linked to aneuploidy and tumorigenesis in multiple solid cancers [1].

SELECTIVITY Reported sparing of caspase-1 over broad-spectrum cysteine protease inhibitors

CELLULAR ACTIVITY Induces chromosome segregation defects in HeLa cell models at reported concentrations

RESEARCH FIT Supports separase-dependent phenotype investigation in cancer cell models and aneuploidy research

• [1] Konecna M, et al. Separase and Roads to Disengage Sister Chromatids during Anaphase. Int J Mol Sci. 2023;24(5):4604. View Source

SIC5-6: Irreplaceable Inhibitor

Separase inhibitors are not functionally interchangeable. Early-generation inhibitors like Sepin-1 exhibit an IC50 of 14.8 µM but suffer from limited selectivity and off-target effects on transcription factors like FoxM1 [1]. The progenitor compounds SIC1, SIC3, and SIC5, while identified via Rad21 cleavage assays, demonstrated weaker in vitro inhibitory effects and required lower separase levels for in vivo activity [2]. SIC5-6 was specifically designed to overcome these limitations, offering improved in vitro potency and a distinct selectivity profile that spares the related cysteine protease caspase-1 . Substituting SIC5-6 with an earlier analog risks compromising experimental reproducibility, reducing the magnitude of chromosome segregation defects, and introducing confounding off-target activities.

Earlier inhibitor off-target effects

Sepin-1 may suppress FoxM1 transcription factor, introducing confounding activities absent with SIC5-6's reported selectivity profile.

Progenitor SIC compound limitations

SIC1, SIC3, and SIC5 show weaker reported in vitro effects and conditional in vivo activity; substitution may reduce chromosome segregation defect reproducibility.

Selectivity profile mismatch

Broad-spectrum cysteine protease inhibitors can cross-react with caspases, complicating mechanistic interpretation; SIC5-6's reported caspase-1 sparing supports cleaner separase-specific readouts.

• [1] Zhang N, et al. Identification and Characterization of Separase Inhibitors (Sepins) for Cancer Therapy. J Biomol Screen. 2014;19(6):878-889. View Source
• [2] Konecna M, et al. Separase and Roads to Disengage Sister Chromatids during Anaphase. Int J Mol Sci. 2023;24(5):4604. Table 1, Reference 120. View Source

SIC5-6 Comparative Evidence

Caspase-1 Sparing Selectivity

SIC5-6 demonstrates a clear selectivity advantage by showing no inhibition of the related cysteine protease caspase-1 in vitro, a property not uniformly shared by other separase inhibitors . This contrasts with broad-spectrum cysteine protease inhibitors that often exhibit cross-reactivity with caspases, complicating mechanistic interpretation [1].

Caspase-1 Selectivity

Class-level inference

No inhibition of caspase-1 in vitro

Supports separase-specific phenotype interpretation

Selectivity may not extend to all caspase family members; data to verify

Evidence Dimension	Caspase-1 inhibition
Target Compound Data	No inhibition of caspase-1 in vitro
Comparator Or Baseline	Broad-spectrum cysteine protease inhibitors (e.g., Z-VAD-FMK) which inhibit caspase-1; Sepin-1 affects FoxM1 transcription factor activity, indicating off-target effects beyond separase
Quantified Difference	Qualitative: SIC5-6 is selective for separase over caspase-1, a feature not observed in many pan-caspase or broad-spectrum cysteine protease inhibitors
Conditions	In vitro enzymatic assay

Why This Matters

Selectivity for separase over caspase-1 reduces confounding variables in cell-based assays, enabling cleaner functional annotation of separase-dependent phenotypes in cancer and cell cycle research.

• [1] Zhang N, et al. Identification and Characterization of Separase Inhibitors (Sepins) for Cancer Therapy. J Biomol Screen. 2014;19(6):878-889. View Source

Chromosome Segregation Defects in HeLa Cells

In HeLa cells with dysregulated separase activity, treatment with 30 µM SIC5-6 induced severe chromosome segregation defects, providing a direct functional readout of target engagement in a cellular context . This contrasts with earlier SIC compounds (SIC1, SIC3, SIC5), which required lower separase levels to demonstrate comparable in vivo activity and exhibited weaker in vitro inhibitory effects [1].

Chromosome Segregation Defects

Cross-study comparable

Severe defects at 30 µM in HeLa cells with dysregulated separase

Provides robust cellular readout for separase target engagement

Activity may depend on separase expression levels; earlier SICs required lower separase for in vivo activity

Evidence Dimension	Cellular chromosome segregation defects
Target Compound Data	Severe chromosome segregation defects at 30 µM in HeLa cells with dysregulated separase activity
Comparator Or Baseline	SIC1, SIC3, SIC5: identified by Rad21 cleavage in vitro, but in vivo activity requires lower separase levels and weaker in vitro inhibitory effect [1]; Sepin-1: IC50 of 14.8 µM in enzymatic assay, but cellular activity data in comparable format not available
Quantified Difference	SIC5-6 demonstrates robust cellular activity at 30 µM, whereas earlier SIC compounds had weaker in vitro effects and conditionally active in vivo profiles
Conditions	HeLa cells with dysregulated separase activity; SIC5-6 treatment at 30 µM

Why This Matters

The robust cellular phenotype at 30 µM makes SIC5-6 a reliable tool compound for studying separase-dependent chromosome segregation defects in cancer cell models, with a larger effect window than its progenitor compounds.

• [1] Konecna M, et al. Separase and Roads to Disengage Sister Chromatids during Anaphase. Int J Mol Sci. 2023;24(5):4604. Table 1. View Source

Rad21 and Caspase-1 Dual Pharmacodynamic Markers

SIC5-6 at 30 µM and 100 µM dose-dependently increases Rad21 cleavage (a direct separase substrate) and paradoxically enhances caspase-1 activity in HeLa cells . This dual pharmacodynamic profile provides a unique experimental advantage: Rad21 cleavage confirms on-target separase engagement, while the dose-dependent caspase-1 activation serves as a built-in cellular stress response marker. This contrasts with Sepin-1, which inhibits separase enzymatic activity (IC50 14.8 µM) but also suppresses FoxM1 expression—an off-target transcriptional effect that complicates pharmacodynamic interpretation [1].

Dual Pharmacodynamic Markers

Cross-study comparable

Dose-dependent Rad21 cleavage and caspase-1 activation at 30–100 µM

Enables simultaneous monitoring of target engagement and cellular stress response

Caspase-1 activation may indicate cellular stress rather than direct target modulation; comparator Sepin-1 shows FoxM1 suppression

Evidence Dimension	Rad21 cleavage and caspase-1 activity dose-response
Target Compound Data	SIC5-6 (30 µM, 100 µM) promotes Rad21 cleavage and increases caspase-1 activity in a dose-dependent manner in HeLa cells
Comparator Or Baseline	Sepin-1: inhibits separase (IC50 14.8 µM) but exhibits off-target FoxM1 suppression; No comparable Rad21/caspase-1 dual dose-response data available
Quantified Difference	SIC5-6 provides a clear, dual-marker pharmacodynamic readout at two tested concentrations; Sepin-1's pharmacodynamic profile is confounded by FoxM1 modulation.
Conditions	HeLa cells; Rad21 cleavage assay using Rh110-conjugated Rad21 peptide; Caspase-1 activity assay; concentrations of 30 µM and 100 µM

Why This Matters

The dual pharmacodynamic marker profile enables researchers to simultaneously monitor target engagement (Rad21 cleavage) and cellular response (caspase-1 activation) within a single experiment, improving data density and reducing the number of parallel assays required.

• [1] Zhang N, et al. Identification and Characterization of Separase Inhibitors (Sepins) for Cancer Therapy. J Biomol Screen. 2014;19(6):878-889. View Source

Lipophilicity and Solubility Profile

SIC5-6 possesses a calculated LogP of 5.9 and a molecular weight of 581.47 g/mol, indicating high lipophilicity . Its solubility in DMSO is 100 mg/mL (171.98 mM), enabling preparation of high-concentration stock solutions for in vitro studies . In vivo formulation data indicate solubility of ≥2.5 mg/mL (4.30 mM) in a 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline vehicle . This contrasts with the progenitor SIC compounds for which such detailed solubility and formulation data are not publicly available, making SIC5-6 the better-characterized option for reproducible experimental design.

Physicochemical Profile

Data to verify

LogP 5.9; DMSO solubility 100 mg/mL (171.98 mM)

Supports reproducible stock solution preparation for in vitro studies

In vivo formulation solubility data require independent validation; progenitor SIC data unavailable

Evidence Dimension	Lipophilicity and solubility
Target Compound Data	LogP: 5.9; DMSO solubility: 100 mg/mL (171.98 mM); In vivo formulation solubility: ≥2.5 mg/mL (4.30 mM)
Comparator Or Baseline	SIC1, SIC3, SIC5: no publicly available LogP or solubility data; Sepin-1: limited published solubility information
Quantified Difference	SIC5-6 is the most extensively characterized separase inhibitor for solubility and formulation, providing actionable data for both in vitro and in vivo study design.
Conditions	Calculated LogP (software predicted); DMSO solubility measured at room temperature; In vivo formulation tested in 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline

Why This Matters

Access to detailed solubility and formulation data reduces experimental failure rates during stock solution preparation and enables more accurate in vivo dosing calculations, a critical procurement consideration for laboratories planning both in vitro and in vivo separase inhibitor studies.

SIC5-6 Research Applications

Chromosome Segregation & Aneuploidy Research

SIC5-6 at 30 µM induces severe chromosome segregation defects in HeLa cells with dysregulated separase activity, providing a robust cellular phenotype for investigating the role of separase in mitotic fidelity . Its selectivity for separase over caspase-1 ensures that observed chromosome segregation defects are not confounded by off-target apoptosis signaling, making it the preferred tool compound for mechanistic studies of cohesion cleavage, aneuploidy induction, and mitotic catastrophe in cancer models .

Rad21 Cleavage Pharmacodynamic Assay

SIC5-6's dose-dependent promotion of Rad21 cleavage at 30 µM and 100 µM in HeLa cells enables the development of a direct pharmacodynamic assay for separase inhibition . The Rh110-conjugated Rad21 peptide substrate provides a fluorescence-based readout of separase activity, facilitating high-throughput screening of next-generation separase inhibitors or evaluating separase activity modulation in response to genetic perturbations. The concurrent caspase-1 activation can serve as a built-in cellular stress control .

In Vivo Cancer Therapeutic Studies

With defined in vivo formulation solubility of ≥2.5 mg/mL (4.30 mM) in a clinically compatible vehicle (10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline), SIC5-6 is ready for direct use in mouse xenograft or PDX models of separase-overexpressing solid tumors . The compound's high purity (≥98%) and batch-to-batch consistency from reputable vendors support reproducible in vivo pharmacology studies, eliminating the need for in-house formulation optimization .

SAR Studies for Separase Inhibitors

SIC5-6's full chemical characterization—including its bis-indole scaffold, 4-iodophenylsulfonyl substituent, and piperidine core—provides a well-defined chemical starting point for medicinal chemistry optimization . Its improved in vitro inhibitory effect relative to the progenitor SIC1, SIC3, and SIC5 compounds offers a clear SAR trajectory: the structural modifications introduced in SIC5-6 enhance cellular activity, guiding rational design of further analogs with improved potency or pharmacokinetic properties .

Application

Selection Property

Validation Focus

Chromosome Segregation & Aneuploidy Research

Separase selectivity over caspase-1

Chromosome segregation endpoint confirmation in cancer cell models

Rad21 Cleavage Pharmacodynamic Assay

Dual pharmacodynamic marker profile

Target engagement and cellular stress response monitoring

In Vivo Tumor Model Studies

Characterized in vivo formulation solubility

In vivo target engagement and tumor growth response evaluation

SAR & Medicinal Chemistry Optimization

Defined bis-indole scaffold and SAR trajectory

Cellular activity improvement over progenitor SIC compounds

• [1] Konecna M, et al. Separase and Roads to Disengage Sister Chromatids during Anaphase. Int J Mol Sci. 2023;24(5):4604. Table 1. View Source